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Compound of Interest

Compound Name: 2-Octanol

Cat. No.: B043104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Octanol, a secondary eight-carbon alcohol, is a versatile and effective low-volatility solvent

with a wide range of applications in research, chemical synthesis, and pharmaceutical

development.[1] Its low vapor pressure and moderate polarity make it an excellent choice for

processes requiring high temperatures, controlled evaporation rates, and the dissolution of a

variety of organic compounds.[2] This document provides detailed application notes,

experimental protocols, and comparative data to guide the use of 2-octanol in various

laboratory and industrial settings. Its ability to dissolve oils, waxes, and resins makes it a

valuable component in many formulations.[3]

Physicochemical Properties of 2-Octanol
A comprehensive understanding of a solvent's physical and chemical properties is essential for

its effective application. The key properties of 2-octanol are summarized below, providing a

basis for its selection in various experimental and industrial processes.
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Property Value Reference(s)

Molecular Formula C₈H₁₈O [4]

Molecular Weight 130.23 g/mol [4]

Appearance Colorless liquid [1]

Boiling Point 174-181 °C [4]

Melting Point -38 °C [4]

Density (at 20 °C) 0.819 g/cm³ [5]

Viscosity (at 20 °C) 6.2 cP [1]

Flash Point 71 °C [5]

Water Solubility (at 25 °C) 1.12 g/L [5]

logP (Octanol/Water) 2.90 [6]

Applications of 2-Octanol
Organic Synthesis
2-Octanol's high boiling point makes it a suitable medium for organic reactions that require

elevated temperatures to proceed at a reasonable rate.[2] It can serve as both a solvent and a

reactant in certain cases, such as in esterification reactions.

Application Example: Esterification of Acetic Acid

2-Octanol can be used as a solvent and a reactant in the synthesis of octyl acetate, a

compound with applications in the flavor and fragrance industry.

Experimental Protocol: Synthesis of Octyl Acetate

Materials:

2-Octanol

Acetic acid
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Amberlyst 15 (or other suitable acid catalyst)

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Sodium bicarbonate solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-
octanol (1.0 mol) and acetic acid (1.0 mol).

Add Amberlyst 15 catalyst (10% by weight of acetic acid).[7]

Heat the reaction mixture to 110 °C with continuous stirring.[8]

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC). The reaction is typically complete within 4 hours.[8]

After the reaction is complete, cool the mixture to room temperature.

Filter the catalyst from the reaction mixture.

Transfer the filtrate to a separatory funnel and wash with a saturated sodium bicarbonate

solution to neutralize any remaining acetic acid.

Wash the organic layer with brine.
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Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent (excess 2-octanol) under reduced pressure using a rotary evaporator to

obtain the crude octyl acetate.

Purify the product by fractional distillation.

Expected Yield: High yields of octyl acetate can be achieved under these conditions.[9]

Reaction Setup Reaction Workup & Purification

Mix 2-Octanol,
Acetic Acid, and

Amberlyst 15

Heat to 110°C
with Stirring Reflux for 4 hours Monitor Progress

(TLC/GC)
Cool to Room
Temperature Filter Catalyst Wash with NaHCO3

and Brine Dry over MgSO4 Evaporate Excess
2-Octanol

Fractional
Distillation productPure Octyl Acetate

Click to download full resolution via product page

Workflow for the synthesis of octyl acetate using 2-octanol.

Drug Formulation and Solubility Screening
The low volatility and amphiphilic nature of 2-octanol make it a valuable solvent for solubility

studies of poorly water-soluble active pharmaceutical ingredients (APIs).[3] Determining the

solubility of a drug candidate in a range of solvents, including 2-octanol, is a critical step in pre-

formulation studies.

Comparative Solubility of NSAIDs

The following table presents the solubility of two common non-steroidal anti-inflammatory drugs

(NSAIDs), ibuprofen and naproxen, in octanol compared to other common organic solvents.

Note: The data for octanol in these studies often refers to 1-octanol, which is structurally similar

to 2-octanol and provides a useful comparison for estimating solubility.
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Drug Solvent
Solubility (mole
fraction) at 25°C

Reference(s)

Ibuprofen Octanol 0.371 [10]

Chloroform 0.371 [10]

Dichloromethane - -

Acetone - -

Ethanol 0.131 (approx.) [11]

Cyclohexane 0.045 [10]

Naproxen Octanol High [12]

Chloroform High [12]

Isopropyl Myristate Moderate [12]

Cyclohexane Low [12]

Ethanol 55 mg/mL [13]

DMSO 24 mg/mL [13]

Experimental Protocol: Determination of API Solubility

This protocol describes the shake-flask method, a common technique for determining the

equilibrium solubility of a compound in a solvent.[14]

Materials:

Active Pharmaceutical Ingredient (API) powder

2-Octanol (and other solvents for comparison)

Scintillation vials or small flasks with screw caps

Orbital shaker or wrist-action shaker in a temperature-controlled environment

Centrifuge
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Syringes and syringe filters (0.45 µm)

High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Add an excess amount of the API powder to a vial containing a known volume of 2-octanol.

Seal the vials and place them on a shaker in a constant temperature bath (e.g., 25 °C or 37

°C).

Agitate the samples for a sufficient time to reach equilibrium (typically 24-72 hours).

After equilibration, stop the agitation and allow the vials to stand to let the undissolved solids

settle.

Centrifuge the vials to further separate the undissolved solid from the supernatant.

Carefully withdraw a sample of the supernatant using a syringe and immediately filter it

through a syringe filter into a clean vial.

Dilute the filtered solution with a suitable mobile phase or solvent to a concentration within

the analytical range of the HPLC or UV-Vis method.

Quantify the concentration of the API in the diluted sample using a pre-validated analytical

method.

Calculate the solubility of the API in 2-octanol in mg/mL or mol/L.
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Add excess API to 2-Octanol

Agitate at constant
temperature (24-72h)

Centrifuge to separate
solid from supernatant

Filter supernatant

Dilute filtered sample

Analyze by HPLC
or UV-Vis

Calculate solubility

Click to download full resolution via product page

Workflow for determining API solubility using the shake-flask method.

Crystallization of Active Pharmaceutical Ingredients
2-Octanol can be employed as a solvent in the crystallization of APIs, particularly for

compounds that exhibit good solubility at elevated temperatures and poor solubility at room

temperature.[15] Its low volatility allows for slow cooling, which can promote the formation of

larger, more uniform crystals. It can also be used as an anti-solvent in combination with a

solvent in which the API is highly soluble.[15]
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Experimental Protocol: Cooling Crystallization of an API

Materials:

Crude API

2-Octanol

Erlenmeyer flask

Heating mantle with magnetic stirrer

Buchner funnel and filter paper

Vacuum flask

Procedure:

Place the crude API in an Erlenmeyer flask.

Add a minimal amount of 2-octanol and heat the mixture with stirring until the API

completely dissolves.

If the API does not fully dissolve, add small portions of 2-octanol until a clear solution is

obtained at the boiling point of the solvent.

Once the API is dissolved, remove the flask from the heat and allow it to cool slowly to room

temperature. Covering the flask can slow the cooling rate.

For maximum yield, further cool the flask in an ice bath.

Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold 2-octanol or a non-solvent in which the API is

insoluble.

Dry the crystals in a vacuum oven.
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Dissolve crude API in
minimal hot 2-Octanol

Slowly cool to
room temperature

Cool in ice bath

Collect crystals by
vacuum filtration

Wash crystals with
cold solvent

Dry crystals in
vacuum oven

Pure API Crystals
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Workflow for cooling crystallization of an API in 2-octanol.

Conclusion
2-Octanol is a valuable low-volatility solvent with diverse applications in research and

development. Its high boiling point, moderate polarity, and ability to dissolve a range of organic

compounds make it a suitable choice for organic synthesis, drug solubility screening, and

crystallization processes. The protocols and data presented in these application notes provide
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a foundation for researchers and scientists to effectively utilize 2-octanol in their work. As with

any solvent, proper safety precautions should always be followed, including working in a well-

ventilated area and using appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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